1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene

• Molecular Formula: C10H12Br2O
• Molecular Weight: 308.01 g/mol
• IUPAC Name: 1-bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene
• InChI: InChI=1S/C10H12Br2O/c1-10(7-11,13-2)8-5-3-4-6-9(8)12/h3-6H,7H2,1-2H3
• InChI Key: CJBRGLKHOOKAIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CBr)(C1=CC=CC=C1Br)OC

Description

1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene (C₁₀H₁₁Br₂O) is a brominated aromatic compound featuring a benzene ring substituted with two bromine atoms and a 2-methoxypropan-2-yl group. Its structure positions one bromine at the ortho position relative to the branched methoxypropan-2-yl substituent. This compound is hypothesized to serve as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and heterocycle formation, owing to its dual bromine leaving groups and electron-donating methoxy group .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene typically involves the bromination of 2-(1-methoxypropan-2-yl)benzene. The reaction is carried out using bromine (Br2) in the presence of a suitable solvent such as dichloromethane (CH2Cl2) under controlled temperature conditions to ensure selective bromination at the desired positions.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to maintain precise control over reaction conditions, ensuring high yield and purity. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles such as hydroxide (OH-), amine (NH2-), or alkoxide (RO-).

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The bromine atoms can be reduced to form the corresponding hydrogenated derivatives.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).

Major Products:

• Substitution reactions yield various substituted benzene derivatives.
• Oxidation reactions produce aldehydes or carboxylic acids.
• Reduction reactions result in hydrogenated benzene derivatives.

Scientific Research Applications

1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene finds applications in several scientific research areas:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: Investigated for its potential use in drug development and as a precursor for bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene involves its interaction with molecular targets through its bromine and methoxy groups. These functional groups can participate in various chemical reactions, influencing the compound’s reactivity and interaction with biological molecules. The pathways involved include nucleophilic substitution, electrophilic addition, and radical-mediated processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

1-Bromo-2-(2-bromoethyl)benzene (C₈H₇Br₂)

• Substituents : A bromine atom at the ortho position and a 2-bromoethyl side chain.
• Synthesis : Typically prepared via Grignard reactions or bromination of styrene derivatives .
• Reactivity : Undergoes cyclization reactions to form indane derivatives; kinetics are solvent-dependent, with polar aprotic solvents accelerating cyclization .

1-Bromo-4-(1-bromo-3-methoxypropan-2-yl)benzene (C₁₀H₁₂Br₂O)

• Substituents : Bromine atoms at the para position and a 3-methoxypropan-2-yl group.
• Synthesis: Not explicitly detailed in the evidence but likely involves coupling reactions similar to the target compound .
• Applications: Potential precursor for pharmaceuticals or agrochemicals due to its para-substitution pattern.

1-Bromo-2-(2-chloro-2-methylpropyl)benzene (C₁₀H₁₂BrCl)

• Substituents : A chloro-methylpropyl group instead of methoxypropan-2-yl.
• Synthesis : Prepared via B(C₆F₅)₃-catalyzed hydrochlorination of alkenes .
• Reactivity : The chlorine atom offers distinct reactivity in nucleophilic substitution compared to bromine.

Functional Group Comparisons

• Methoxy vs. Chloro Groups : The methoxy group in the target compound is electron-donating, which deactivates the benzene ring toward electrophilic substitution but stabilizes carbocation intermediates. In contrast, chloro substituents are electron-withdrawing, enhancing electrophilic substitution rates .
• Bromine Positioning : Ortho-substituted bromines (as in the target compound) facilitate intramolecular cyclization, whereas para-substituted analogs (e.g., 1-bromo-4-(1-bromo-3-methoxypropan-2-yl)benzene) favor linear polymerization or coupling reactions .

Reactivity and Kinetic Studies

A comparative kinetic study of 1-bromo-2-(2-bromoethyl)benzene and its dimethoxy analog (4,5-dimethoxy-1-bromo-2-(2-bromoethyl)benzene) revealed significant electronic effects:

• Reaction Rate : The dimethoxy derivative cyclizes 3–5 times faster in THF due to the electron-donating methoxy groups stabilizing transition states .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) accelerate cyclization by stabilizing charged intermediates, while non-polar solvents favor slower, concerted mechanisms .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents	Boiling/Melting Point*	Key Reactivity
1-Bromo-2-(1-bromo-2-methoxypropan-2-yl)benzene	C₁₀H₁₁Br₂O	Ortho-Br, branched methoxypropan-2-yl	N/A	Cross-coupling, cyclization
1-Bromo-2-(2-bromoethyl)benzene	C₈H₇Br₂	Ortho-Br, BrCH₂CH₂–	N/A	Intramolecular cyclization
1-Bromo-4-(1-bromo-3-methoxypropan-2-yl)benzene	C₁₀H₁₂Br₂O	Para-Br, 3-methoxypropan-2-yl	N/A	Polymerization, intermediates
1-Bromo-2-(2-chloro-2-methylpropyl)benzene	C₁₀H₁₂BrCl	Chloro-methylpropyl substituent	N/A	Nucleophilic substitution

*Note: Specific physical property data were unavailable in the provided evidence.